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Compound of Interest

Compound Name:
Adamantan-1-ylmethyl-methyl-

amine

Cat. No.: B111965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper and safe disposal of chemical waste is a critical component of laboratory safety,

environmental responsibility, and regulatory compliance. This guide provides a comprehensive,

step-by-step procedure for the safe disposal of Adamantan-1-ylmethyl-methyl-amine, a

compound that requires careful handling due to its hazardous properties. The following

procedures are based on established best practices for managing hazardous chemical waste

and information from available safety data sheets.

I. Immediate Safety Precautions and Personal
Protective Equipment (PPE)
Before initiating any disposal procedure, it is imperative to wear appropriate Personal

Protective Equipment (PPE) to prevent skin contact, eye exposure, and inhalation of vapors or

mists. Adamantan-1-ylmethyl-methyl-amine is classified as a hazardous substance that can

cause skin irritation, serious eye damage, and respiratory irritation.[1][2]

Essential PPE includes:

Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene).

Eye Protection: Safety glasses with side shields or chemical splash goggles.
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Laboratory Coat: A standard laboratory coat to protect against splashes.

Respiratory Protection: Use only in a well-ventilated area, preferably within a certified

chemical fume hood, to avoid breathing in vapors or mists.[1]

II. Hazard Identification and Data Summary
Understanding the specific hazards associated with Adamantan-1-ylmethyl-methyl-amine is

fundamental to its safe handling and disposal.

Hazard
Classification

GHS Pictogram Hazard Statement
Precautionary
Statement

Skin

Corrosion/Irritation

Category 2

Danger
H315: Causes skin

irritation.[1][2]

P280: Wear protective

gloves, protective

clothing, eye

protection and face

protection.[1]

Serious Eye

Damage/Eye Irritation

Category 1/2

Danger

H318/H319: Causes

serious eye

damage/irritation.[1][2]

P280: Wear protective

gloves, protective

clothing, eye

protection and face

protection.[1]

Specific Target Organ

Toxicity — Single

Exposure (Respiratory

Tract Irritation)

Category 3

Warning

H335: May cause

respiratory irritation.[1]

[2]

P261: Avoid breathing

mist/vapours/spray.[1]

P271: Use only

outdoors or in a well-

ventilated area.[1]

III. Step-by-Step Disposal Procedure
The primary method for the disposal of Adamantan-1-ylmethyl-methyl-amine is to treat it as

hazardous chemical waste. It should be collected and disposed of through an approved

institutional or commercial waste disposal service. Do not dispose of this chemical down the

drain or in regular trash.
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Experimental Protocol for Waste Collection and Segregation:

Waste Identification and Segregation:

Designate a specific, compatible waste container for Adamantan-1-ylmethyl-methyl-
amine waste.

Do not mix this waste with incompatible materials. Consult the Safety Data Sheet (SDS)

for specific incompatibilities.

Container Selection:

Use a container that is in good condition, compatible with the chemical, and has a secure,

tightly sealing lid.

The container must be clearly labeled as "Hazardous Waste."

Labeling:

Affix a hazardous waste label to the container.

The label must include:

The words "Hazardous Waste."

The full chemical name: "Adamantan-1-ylmethyl-methyl-amine."

The CAS Number: 153461-22-4.

The associated hazards (e.g., "Corrosive," "Irritant").

The accumulation start date.

The name and contact information of the generating laboratory or personnel.

Accumulation and Storage:

Store the sealed and labeled waste container in a designated, secure hazardous waste

accumulation area within the laboratory.
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This area should be well-ventilated, away from general laboratory traffic, and segregated

from incompatible chemicals.

Ensure the container is kept closed except when adding waste.

Waste Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to schedule a pickup.

Provide them with an accurate description of the waste.

IV. Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

environmental contamination.

Immediate Response:

Alert personnel in the immediate area and evacuate if necessary.

Ensure the area is well-ventilated, utilizing a chemical fume hood if the spill is contained

within it.

Containment:

For liquid spills, contain the spill using an inert absorbent material such as vermiculite,

sand, or a commercial chemical absorbent.

Clean-up:

Carefully collect the absorbent material using non-sparking tools and place it into a

designated, sealable container for hazardous waste.

Decontaminate the spill area with a suitable solvent, and collect all cleaning materials as

hazardous waste. Consult with your EHS office for an appropriate decontamination agent.

Disposal of Spill Debris:
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Label the container with the spilled chemical's name and "Spill Debris."

Dispose of this waste through your institution's hazardous waste program.[1]

V. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Adamantan-1-
ylmethyl-methyl-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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